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Compound of Interest

Compound Name: NCGC00229600

Cat. No.: B15603122 Get Quote

A comprehensive guide to the specificity of NCGC00229600 for the Thyrotropin Receptor

(TSHR) over other G-protein coupled receptors (GPCRs), supported by experimental data and

detailed protocols.

Developed for researchers, scientists, and drug development professionals, this guide provides

an objective comparison of NCGC00229600's performance against other GPCRs, highlighting

its potential as a selective tool for studying TSHR-mediated signaling and as a therapeutic

candidate for diseases like Graves' disease.

Summary of Quantitative Data
NCGC00229600 is a small-molecule allosteric inverse agonist of the Thyrotropin Receptor

(TSHR)[1][2][3]. It effectively inhibits both basal and TSH-stimulated cAMP production[3][4][5].

While comprehensive screening data across a wide panel of GPCRs is not readily available in

the public domain, existing studies demonstrate its selectivity for TSHR.

One key study highlighted that NCGC00229600 did not inhibit signaling by the prostaglandin

D2 receptor, which, like TSHR, utilizes the cAMP signaling pathway. This indicates that the

inhibitory action of NCGC00229600 is specific to the TSHR and not a general effect on the

cAMP pathway.

The table below summarizes the known activity of NCGC00229600. It is important to note that

a broad, quantitative comparison against a comprehensive panel of GPCRs is not yet

published.
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Signaling Pathways and Experimental Workflow
To understand the action of NCGC00229600, it is crucial to visualize the TSHR signaling

pathway and the experimental workflow used to assess its specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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